1-(6-cyclopropylpyridazin-3-yl)-N-((tetrahydrofuran-2-yl)methyl)piperidine-3-carboxamide

• IUPAC Name: 1-(6-cyclopropylpyridazin-3-yl)-N-(oxolan-2-ylmethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C18H26N4O2/c23-18(19-11-15-4-2-10-24-15)14-3-1-9-22(12-14)17-8-7-16(20-21-17)13-5-6-13/h7-8,13-15H,1-6,9-12H2,(H,19,23)
• InChI Key: UEKPHOVZGONIJM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NN=C(C=C2)C3CC3)C(=O)NCC4CCCO4
• Molecular Formula: C18H26N4O2
• Molecular Weight: 330.4 g/mol

Description

1-(6-cyclopropylpyridazin-3-yl)-N-((tetrahydrofuran-2-yl)methyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C18H26N4O2 and its molecular weight is 330.432. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Molecules

The compound has been utilized as a key intermediate or structural motif in the synthesis of a range of novel molecules. For example, researchers have developed methods for the synthesis of constrained analogs of pharmaceutical compounds, leveraging the unique structure of the compound to create molecules with potential therapeutic applications (Vilsmaier et al., 1996). Similarly, the compound's structural framework has been incorporated into the design of polyamides containing uracil and adenine, showcasing its utility in the creation of polymers with specific functional groups (Hattori & Kinoshita, 1979).

Pharmacological Properties

Research has also explored the pharmacological properties of derivatives of this compound. Studies have identified molecules with significant antiemetic, tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic properties, highlighting the compound's potential as a scaffold for developing new medications (Mattioda et al., 1975). Furthermore, the compound's derivatives have been investigated as inhibitors of farnesyl protein transferase, suggesting their potential use in cancer therapy (Mallams et al., 1998).

Structural Analysis

Structural analysis and crystallography studies have been conducted to better understand the compound's characteristics and to facilitate the design of novel derivatives with enhanced biological activities. For instance, the crystal structure of a novel bioactive heterocycle derived from the compound has been elucidated, providing insights into its molecular geometry and intermolecular interactions (Thimmegowda et al., 2009).